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Compound of Interest

Phenyiltrimethylammonium
Compound Name:
chloride

Cat. No.: B087048

For Immediate Implementation: This document provides crucial safety and logistical information
for the handling and disposal of Phenyltrimethylammonium chloride (CAS No. 138-24-9).
Adherence to these protocols is essential for ensuring the safety of all laboratory personnel and
maintaining a secure research environment.

Phenyltrimethylammonium chloride is a white crystalline solid that is toxic if swallowed or in
contact with the skin.[1][2] It can also cause irritation to the skin, eyes, and respiratory tract.[3]
Due to its hygroscopic nature, it readily absorbs moisture from the air.[3]

Operational Plan: Step-by-Step Handling
Procedures

This plan outlines the necessary steps for safely managing Phenyltrimethylammonium
chloride from receipt to disposal.

1. Receiving and Inspection:
o Upon receipt, visually inspect the container for any signs of damage or leakage.

» Ensure the container is clearly labeled with the chemical name, hazard warnings, and date of
receipt.
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Verify that the Safety Data Sheet (SDS) is readily accessible.
. Storage:
Store in a cool, dry, and well-ventilated area.[4]
Keep the container tightly closed to prevent moisture absorption and contamination.[1][3][4]
Store away from incompatible materials, such as strong oxidizing agents.[3]
The storage area should be accessible only to authorized personnel.[5]
. Personal Protective Equipment (PPE):
Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][3]
Skin Protection:
o Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber).[6]

o Wear a lab coat or other protective clothing to prevent skin contact.[2][3] A complete suit
protecting against chemicals may be necessary depending on the scale of work.[2]

Respiratory Protection:

o Use in a well-ventilated area. If dust formation is likely, use a NIOSH-approved respirator.

[21[3]
. Handling and Use:

Handle in a designated area, such as a chemical fume hood, especially when dealing with
powdered forms to minimize dust generation.[3]

Avoid contact with skin, eyes, and clothing.[2][3]
Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][5]

Wash hands thoroughly after handling.[3][5]
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 Facilities should be equipped with an eyewash station and a safety shower in the immediate
vicinity of the handling area.[3]

5. Spill Response:

¢ In case of a spill, evacuate the area.

o Wear appropriate PPE before attempting to clean up.

» For solid spills, carefully sweep or vacuum the material to avoid creating dust.[3]
o Place the collected material into a suitable, labeled container for disposal.[2][3]
e Prevent the spilled material from entering drains or waterways.[2][5]

First Aid Measures

Immediate action is critical in case of exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][4]
Remove contaminated clothing and shoes.[3] Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical
attention.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention.[3]

Disposal Plan

Phenyltrimethylammonium chloride is considered a hazardous waste and must be disposed
of accordingly.[1]

1. Waste Collection:
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o Collect all waste material, including contaminated PPE and spill cleanup materials, in a
designated and clearly labeled hazardous waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Waste Disposal:
o Dispose of the hazardous waste through a licensed disposal company.[2]

e One approved method is to dissolve or mix the material with a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Always follow all federal, state, and local regulations for hazardous waste disposal.[7]

Quantitative Data Summary

Property Value Reference

Chemical Formula CoH14CIN [8]

Molecular Weight 171.67 g/mol [1][2]
White to blue-gray crystalline

Appearance [11[3]
powder

Melting Point 237 °C / 458.6 °F [6]

Acute Toxicity (Oral) LD50 Oral - Rat - 121 mg/kg [2]

o LD50 Dermal - Rabbit - 309

Acute Toxicity (Dermal) [2]

mg/kg

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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